Cas no 1256821-84-7 (6-methyl-1H-imidazo[4,5-b]pyridin-2-amine)

• Product Name: 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine
• CAS No: 1256821-84-7
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 5263737
• Update Time: 2025-10-05

6-methyl-1H-imidazo[4,5-b]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridin-2-amine, 6-methyl-
• 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine
• 6-methyl-3H-imidazo[4,5-b]pyridin-2-amine

• Inchi： 1S/C7H8N4/c1-4-2-5-6(9-3-4)11-7(8)10-5/h2-3H,1H3,(H3,8,9,10,11)
• InChI Key： UTLIGSRYJVNNOO-UHFFFAOYSA-N
• SMILES： N1C(N)=NC2=C1C=C(C)C=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 0.8
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine

6-Methyl-1H-Imidazo[4,5-b]Pyridin-2-Amine: A Comprehensive Overview

The compound with CAS No. 1256821-84-7, commonly referred to as 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and potential biological activities. The imidazo[4,5-b]pyridine core of this molecule is a bicyclic structure that combines the properties of both imidazole and pyridine rings, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the importance of 6-methyl substitution in modulating the physicochemical properties and bioavailability of this compound. The methyl group at position 6 not only enhances the lipophilicity of the molecule but also plays a crucial role in stabilizing its conformation. This stabilization is critical for maintaining the molecule's integrity under physiological conditions, which is essential for its potential therapeutic applications.

The synthesis of 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine involves a multi-step process that typically begins with the preparation of the imidazo[4,5-b]pyridine core. This is followed by selective methylation at position 6 and subsequent amine functionalization at position 2. The exact synthetic route may vary depending on the starting materials and reaction conditions, but modern methodologies often employ catalytic systems to enhance efficiency and minimize byproducts.

One of the most promising applications of this compound lies in its potential as a small molecule inhibitor in drug discovery. Researchers have demonstrated that 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine exhibits inhibitory activity against several enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound can effectively inhibit kinases such as JAK (Janus kinase) and MAPK (mitogen-activated protein kinase), which are key players in inflammatory and proliferative diseases.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its ability to modulate ion channels. Ion channels are critical for various physiological processes, including neuronal communication and muscle contraction. The ability of 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine to interact with these channels opens up new avenues for its application in treating conditions such as epilepsy and chronic pain.

The pharmacokinetic profile of 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine has been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate that this compound has favorable absorption characteristics and moderate clearance rates, suggesting that it may have a suitable half-life for once-daily dosing regimens. However, further studies are required to confirm these findings in human subjects.

From an environmental perspective, the ecological impact of 6-methyl-1H-imidazo[4,5-b]pyridin-2-amine has also been considered. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This property is particularly important for ensuring the sustainability of pharmaceuticals and reducing their ecological footprint.

In conclusion, 6-methyl-1H-imidazo[4,5-b]pyridin-2-am